Cas no 127914-27-6 (Propanimidamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI))
127914-27-6 structure
Product Name:Propanimidamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI)
CAS No:127914-27-6
MF:C5H14N3O3PS
MW:227.221720218658
CID:199859
PubChem ID:3080360
Update Time:2025-04-19
Propanimidamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Propanimidamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI)
- 2-[(3-amino-3-iminopropyl)amino]ethylsulfanylphosphonic acid
- propanimidamide, 3-[[2-(phosphonothio)ethyl]amino]-
- S-{2-[(3-amino-3-iminopropyl)amino]ethyl} dihydrogen phosphorothioate
- DTXSID00155726
- Propanimidamide, 3-((2-(phosphonothio)ethyl)amino)-, hydrate (2:1)
- 127914-27-6
- CHEMBL311179
- SCHEMBL9309696
- 3-((2-(Phosphonothio)ethyl)amino)propanimidamide hydrate (2:1)
- S-(2-((2'-Amidinoethyl)amino)ethyl)phosphorothioic acid hemihydrate
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- Inchi: 1S/C5H14N3O3PS/c6-5(7)1-2-8-3-4-13-12(9,10)11/h8H,1-4H2,(H3,6,7)(H2,9,10,11)
- InChI Key: BQZHDIWPSLDWQZ-UHFFFAOYSA-N
- SMILES: S(CCNCCC(=N)N)P(=O)(O)O
Computed Properties
- Exact Mass: 227.04952
- Monoisotopic Mass: 227.049349
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 145
- XLogP3: -4.9
Experimental Properties
- Density: 1.64
- Boiling Point: 475.9°Cat760mmHg
- Flash Point: 241.6°C
- Refractive Index: 1.638
- PSA: 119.43
- LogP: 0.91890
Propanimidamide,3-[[2-(phosphonothio)ethyl]amino]- (9CI) Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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